Cas no 2229467-18-7 (2-(5-nitrofuran-2-yl)ethanethioamide)

• Product Name: 2-(5-nitrofuran-2-yl)ethanethioamide
• CAS No: 2229467-18-7
• MF: C₆H₆N₂O₃S
• MW: 186.188439846039
• CID: 6207112
• PubChem ID: 165619612
• Update Time: 2025-06-29

2-(5-nitrofuran-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitrofuran-2-yl)ethanethioamide
• 2229467-18-7
• EN300-1834050

• Inchi： 1S/C6H6N2O3S/c7-5(12)3-4-1-2-6(11-4)8(9)10/h1-2H,3H2,(H2,7,12)
• InChI Key： JJEZBRYRNVMWGR-UHFFFAOYSA-N
• SMILES： S=C(CC1=CC=C([N+](=O)[O-])O1)N

Computed Properties

• Exact Mass: 186.00991323g/mol
• Monoisotopic Mass: 186.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 117Ų

Additional information on 2-(5-nitrofuran-2-yl)ethanethioamide

2-(5-Nitrofuran-2-yl)ethanethioamide: A Comprehensive Overview

2-(5-Nitrofuran-2-yl)ethanethioamide, also known by its CAS number 2229467-18-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a 5-nitrofuran ring system attached to an ethanethioamide group, creating a structure that exhibits intriguing chemical reactivity and biological activity.

The 5-nitrofuran moiety is a well-known functional group in organic chemistry, often associated with antioxidant and anti-inflammatory properties. The presence of the nitro group (NO₂) on the furan ring introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. This makes 2-(5-nitrofuran-2-yl)ethanethioamide a valuable substrate for exploring redox reactions and other chemical transformations.

Recent studies have highlighted the potential of ethanethioamide derivatives as inhibitors of certain enzymes, particularly those involved in inflammatory pathways. The sulfur atom in the thioamide group contributes to the compound's ability to interact with biological systems, making it a promising candidate for anti-inflammatory drug development. Researchers have also explored the use of this compound in the synthesis of more complex molecules, leveraging its structural versatility.

From a synthetic perspective, 2-(5-nitrofuran-2-yl)ethanethioamide can be prepared through various routes, including condensation reactions and nucleophilic substitutions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. For instance, one common approach involves the reaction of 5-nitrofuranal with thiosemicarbazide in the presence of an acid catalyst, followed by purification to isolate the desired product.

The biological activity of 2-(5-nitrofuran-2-yl)ethanethioamide has been a focal point of recent research. In vitro studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases. Additionally, preliminary data suggest that this compound may exhibit antioxidant properties, potentially protecting cells from oxidative stress-induced damage.

One area where 2-(5-nitrofuran-2-yl)ethanethioamide shows particular promise is in cancer research. Preclinical studies have indicated that this compound may induce apoptosis in certain cancer cell lines, suggesting its potential as an antitumor agent. However, further investigations are required to fully understand its mechanism of action and to evaluate its safety profile for clinical use.

In terms of applications, 2-(5-nitrofuran-2-yl)ethanethioamide serves as a valuable building block for constructing more complex bioactive molecules. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to enhance specific properties such as solubility or bioavailability. This makes it an attractive starting material for drug discovery programs targeting inflammatory diseases, cancer, and other conditions.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2-(5-nitrofuran-2-yl)ethanethioamide is crucial for ensuring sustainable practices in chemical synthesis. Recent studies have explored its biodegradation under various conditions, providing insights into how this compound interacts with natural ecosystems.

In conclusion, 2-(5-nitrofuran-2-yl)ethanethioamide (CAS No: 2229467-18-7) is a versatile compound with significant potential in both academic research and industrial applications. Its unique combination of structural features and biological activity positions it as a key player in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms, this compound is likely to remain at the forefront of chemical innovation.